![molecular formula C17H20ClNO4 B4238522 4-{[(2,3-dimethoxybenzyl)amino]methyl}benzoic acid hydrochloride](/img/structure/B4238522.png)
4-{[(2,3-dimethoxybenzyl)amino]methyl}benzoic acid hydrochloride
Overview
Description
4-{[(2,3-dimethoxybenzyl)amino]methyl}benzoic acid hydrochloride, also known as DMXB-A, is a compound that has gained a lot of attention in the scientific community due to its potential therapeutic applications. It belongs to the class of compounds known as nicotinic acetylcholine receptor agonists and has been shown to have a wide range of biochemical and physiological effects.
Mechanism of Action
4-{[(2,3-dimethoxybenzyl)amino]methyl}benzoic acid hydrochloride acts as an agonist of the nicotinic acetylcholine receptor, specifically the alpha7 subunit. Activation of this receptor has been shown to have a wide range of effects, including the release of neurotrophic factors, modulation of synaptic plasticity, and regulation of inflammatory responses. This compound has also been shown to modulate the activity of other receptors, including the NMDA receptor and the GABA receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of neurotrophic factors, including brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF). This compound has also been shown to modulate synaptic plasticity, which is important for learning and memory. In addition, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases. This compound has also been shown to have analgesic effects, which may be beneficial in the treatment of chronic pain.
Advantages and Limitations for Lab Experiments
One advantage of 4-{[(2,3-dimethoxybenzyl)amino]methyl}benzoic acid hydrochloride is its specificity for the alpha7 nicotinic acetylcholine receptor. This allows for more targeted studies of the effects of this receptor on various physiological processes. However, one limitation of this compound is its hydrophilicity, which may limit its ability to cross the blood-brain barrier and reach its target receptors in the brain.
Future Directions
There are many potential future directions for the study of 4-{[(2,3-dimethoxybenzyl)amino]methyl}benzoic acid hydrochloride. One area of research is the potential use of this compound in the treatment of various neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, schizophrenia, and depression. Another area of research is the potential use of this compound in the treatment of various inflammatory diseases, including inflammatory bowel disease, rheumatoid arthritis, and asthma. Finally, there is potential for the development of more potent and selective alpha7 nicotinic acetylcholine receptor agonists based on the structure of this compound.
Scientific Research Applications
4-{[(2,3-dimethoxybenzyl)amino]methyl}benzoic acid hydrochloride has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This compound has also been shown to have anti-inflammatory effects and has been studied for its potential use in the treatment of inflammatory bowel disease, rheumatoid arthritis, and asthma. In addition, this compound has been shown to have analgesic effects and has been studied for its potential use in the treatment of chronic pain.
Properties
IUPAC Name |
4-[[(2,3-dimethoxyphenyl)methylamino]methyl]benzoic acid;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4.ClH/c1-21-15-5-3-4-14(16(15)22-2)11-18-10-12-6-8-13(9-7-12)17(19)20;/h3-9,18H,10-11H2,1-2H3,(H,19,20);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFVYRGZMVLLVFG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)CNCC2=CC=C(C=C2)C(=O)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.